1-(methylsulfonyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H21N3O4S/c1-22(19,20)17-8-6-10(7-9-17)13(18)15-14-11-4-2-3-5-12(11)16-21-14/h10H,2-9H2,1H3,(H,15,18)
• InChI Key: SIIICWVJUVXHFI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=C3CCCCC3=NO2
• Molecular Formula: C14H21N3O4S
• Molecular Weight: 327.40 g/mol
• CAS No.: 1070959-29-3

Description

1-(methylsulfonyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H21N3O4S and its molecular weight is 327.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Ischemia and Reperfusion

Research has explored the development of benzoylguanidines as Na+/H+ exchanger inhibitors, beneficial for preserving cellular integrity during cardiac ischemia and reperfusion. This suggests a potential application of similar compounds in adjunctive therapy for acute myocardial infarction (Baumgarth et al., 1997).

Anticancer Agents

A study on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids evaluated their potential as anticancer agents, highlighting the synthesis of compounds with promising inhibitory effects on cancer cell proliferation (Rehman et al., 2018).

Hydrogen Bonding in Proton-Transfer Compounds

Investigations into the hydrogen bonding of isonipecotamide (piperidine-4-carboxamide) with nitro-substituted benzoic acids have demonstrated significant structural insights, suggesting the importance of such interactions in drug design and molecular assembly (Smith & Wermuth, 2010).

Antibacterial Activity

Sulfonyl hydrazone compounds with piperidine derivatives have been synthesized and evaluated for their antibacterial properties, indicating the therapeutic potential of such structures in combating bacterial infections (Karaman et al., 2016).

Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides have been developed as selective class III antiarrhythmic agents, showcasing the utility of compounds with specific functional groups in modifying cardiac electrophysiological properties (Morgan et al., 1990).

High Temperature Gas Separation

Polybenzimidazoles derived from tetraaminodiphenylsulfone have been synthesized for high-temperature gas separation applications, indicating the use of sulfonyl-containing compounds in creating membranes for industrial processes (Borjigin et al., 2015).

Mechanism of Action

Target of Action

The primary targets of this compound are Casein kinase 2 (CK2) and glycogen synthase kinase-3beta (GSK3β) . These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation .

Mode of Action

This compound acts as a dual kinase inhibitor against CK2 and GSK3β . It inhibits both kinases simultaneously to prevent PTEN deactivation more efficiently . The presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in dual kinase inhibition .

Biochemical Pathways

The compound affects the biochemical pathway involving the phosphorylation of PTEN by CK2 and GSK3β . By inhibiting these kinases, the compound prevents the deactivation of PTEN, thereby potentially influencing the regulation of cell growth and survival .

Result of Action

The result of the compound’s action is the prevention of PTEN deactivation . This could potentially lead to the regulation of cell growth and survival, thereby having implications in conditions such as cancer where PTEN function is often disrupted .